3-(5-bromo-2-chlorobenzamido)-N-(4-ethoxyphenyl)-1-benzofuran-2-carboxamide

• IUPAC Name: 3-[(5-bromo-2-chlorobenzoyl)amino]-N-(4-ethoxyphenyl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C24H18BrClN2O4/c1-2-31-16-10-8-15(9-11-16)27-24(30)22-21(17-5-3-4-6-20(17)32-22)28-23(29)18-13-14(25)7-12-19(18)26/h3-13H,2H2,1H3,(H,27,30)(H,28,29)
• InChI Key: LTGUDYRCJOMWAH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C2=C(C3=CC=CC=C3O2)NC(=O)C4=C(C=CC(=C4)Br)Cl
• Molecular Formula: C24H18BrClN2O4
• Molecular Weight: 513.8 g/mol
• CAS No.: 887888-86-0

Description

The compound “3-(5-bromo-2-chlorobenzamido)-N-(4-ethoxyphenyl)-1-benzofuran-2-carboxamide” is a complex organic molecule. It contains functional groups such as benzamido and carboxamide, which are common in many pharmaceutical compounds.

Mechanism of Action

The mechanism of action of 3-(5-bromo-2-chlorobenzamido)-N-(4-ethoxyphenyl)-1-benzofuran-2-carboxamide is not yet fully understood. However, it is believed that this compound binds to certain receptors in the cell membrane and activates certain biochemical pathways. This activation of biochemical pathways results in the physiological effects of this compound, such as the release of hormones and neurotransmitters.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. For example, this compound has been shown to stimulate the release of hormones and neurotransmitters, such as dopamine and serotonin. Additionally, this compound has been shown to increase the activity of certain enzymes, such as cyclooxygenase-2, which is involved in inflammation. This compound has also been shown to have anti-inflammatory effects and to inhibit the growth of certain types of cancer cells.

Advantages and Limitations for Lab Experiments

3-(5-bromo-2-chlorobenzamido)-N-(4-ethoxyphenyl)-1-benzofuran-2-carboxamide has several advantages for lab experiments. One advantage is that this compound is a small molecule and is relatively easy to synthesize in the laboratory. Additionally, this compound is relatively stable and can be stored for long periods of time. However, this compound also has some limitations. For example, this compound is not very soluble in water, which can make it difficult to use in certain experiments. Additionally, this compound can be toxic if used in high concentrations.

Future Directions

There are several potential future directions for 3-(5-bromo-2-chlorobenzamido)-N-(4-ethoxyphenyl)-1-benzofuran-2-carboxamide. One potential direction is to further study the biochemical and physiological effects of this compound and to develop new drugs and drug delivery systems based on these effects. Additionally, this compound could be used as a tool to study the mechanism of action of other compounds and to investigate the potential therapeutic effects of these compounds. Finally, this compound could also be used to develop new methods of synthesizing other compounds.

Synthesis Methods

3-(5-bromo-2-chlorobenzamido)-N-(4-ethoxyphenyl)-1-benzofuran-2-carboxamide can be synthesized by a variety of methods. The most common method is the condensation of 4-ethoxyphenyl benzofuran-2-carboxylic acid and 5-bromo-2-chlorobenzamidine. This method involves the reaction of the two compounds in the presence of a base, such as sodium hydroxide, in an organic solvent, such as dichloromethane. The reaction is then quenched with an acid, such as hydrochloric acid, and the resulting product is isolated and purified.

Scientific Research Applications

3-(5-bromo-2-chlorobenzamido)-N-(4-ethoxyphenyl)-1-benzofuran-2-carboxamide has been used in a variety of scientific research applications. For example, this compound has been used to study the biochemical and physiological effects of different compounds, such as hormones and neurotransmitters. This compound has also been used to study the mechanism of action of various drugs and to investigate the potential therapeutic effects of compounds. Additionally, this compound has been used in the development of new drugs and in drug delivery systems.